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Compound of Interest

Compound Name:
1-(2,5-Dichlorophenyl)-3-

methylpiperazine

Cat. No.: B13299596

Get Quote

CAS Number: 1013-27-0 Molecular Formula: C₁₀H₁₂Cl₂N₂ Molecular Weight: 231.12 g/mol

Synonyms: 2,5-DCPP, 1-(2,5-Dichlorophenyl)piperazine hydrochloride (salt form)

Executive Summary
1-(2,5-Dichlorophenyl)piperazine (2,5-DCPP) is a specialized heterocyclic building block used

extensively in the discovery of central nervous system (CNS) agents. Structurally analogous to

the well-known metabolites mCPP (3-chlorophenylpiperazine) and 2,3-DCPP (a metabolite of

Aripiprazole), 2,5-DCPP serves as a pivotal tool for Structure-Activity Relationship (SAR)

studies.

Its primary research utility lies in "Chlorine Scanning"—a medicinal chemistry strategy used to

modulate the metabolic stability and receptor selectivity profiles of phenylpiperazine scaffolds

against Serotonin (5-HT) and Dopamine (D2/D3) receptors. It is also a critical impurity

reference standard in the quality control of dichlorophenyl-based pharmaceuticals.

Mechanistic Pharmacology & SAR Logic
The "Chlorine Scan" in Ligand Design
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In drug development, the positioning of chlorine substituents on the phenyl ring dictates the

pharmacological profile. 2,5-DCPP represents a specific steric and electronic vector distinct

from its isomers.

2,3-DCPP (Aripiprazole motif): High affinity for D2 (partial agonist) and 5-HT1A.

3-Cl (mCPP motif): High affinity for 5-HT2C (agonist) and 5-HT1B.

2,5-DCPP (Target): Used to probe the orthosteric binding pocket's tolerance for 5-position

substitution. This substitution pattern often alters the drug's metabolic clearance rate by

blocking the para-position (relative to the 2-chloro) or meta-position, forcing metabolic

oxidation to less favorable sites.

Receptor Interaction Pathways
The phenylpiperazine moiety mimics the ethylamine side chain of biogenic amines (serotonin,

dopamine), allowing it to anchor into the aspartate residue (e.g., Asp3.32) of GPCRs.

Figure 1: SAR differentiation of dichlorophenylpiperazine isomers in GPCR ligand design.

Experimental Applications & Protocols
Synthesis of 2,5-DCPP Derivatives (N-Alkylation)
This protocol describes the coupling of 2,5-DCPP to an alkyl halide linker, a common step in

generating libraries of potential antipsychotics (e.g., linking to a quinolinone or benzothiazole

core).

Reagents:

Substrate: 1-(2,5-Dichlorophenyl)piperazine (1.0 eq)

Linker: 4-Bromo-1-chlorobutane (or specific alkyl halide scaffold) (1.1 eq)

Base: Potassium Carbonate (

), anhydrous (3.0 eq)

Catalyst: Potassium Iodide (KI) (0.1 eq) - Finkelstein condition to accelerate reaction
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Solvent: Acetonitrile (ACN) or DMF

Protocol:

Preparation: Charge a round-bottom flask with 1-(2,5-Dichlorophenyl)piperazine (10 mmol)

and anhydrous

(30 mmol) in ACN (50 mL).

Activation: Add KI (1 mmol) and stir at room temperature for 15 minutes.

Addition: Dropwise add the alkyl halide (11 mmol) dissolved in ACN (10 mL).

Reflux: Heat the mixture to reflux (

) for 12–24 hours. Monitor consumption of the piperazine by TLC (System: DCM/MeOH 9:1).

Workup: Cool to RT. Filter off inorganic salts. Concentrate the filtrate under reduced

pressure.

Purification: Dissolve residue in DCM, wash with water and brine. Dry over

. Purify via flash column chromatography (Silica gel, Hexane:Ethyl Acetate gradient).

Impurity Profiling (HPLC Method)
When synthesizing 2,3-DCPP (for Aripiprazole), the 2,5-isomer is a potential regioisomeric

impurity derived from 2,5-dichloroaniline contamination in the starting material.

Analytical Conditions:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse XDB-C18, 4.6 x 150 mm, 5 µm).

Mobile Phase:

A: 0.1% Trifluoroacetic acid (TFA) in Water.

B: Acetonitrile.

Gradient: 10% B to 90% B over 20 minutes.
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Detection: UV at 254 nm.

Differentiation: The 2,5-isomer typically elutes after the 2,3-isomer due to slight differences in

lipophilicity and pKa interactions with the stationary phase.

Synthesis of the Core Scaffold
If CAS 1013-27-0 is not available commercially, it is synthesized via cyclization of the

corresponding aniline.

Reaction Workflow:

Figure 2: Cyclization pathway for the synthesis of the 2,5-DCPP core.[1]

Key Precaution: The reaction requires high temperatures (

) and long reaction times. The use of high-boiling solvents (Xylene, Chlorobenzene) is
mandatory.

Comparative Physicochemical Profile

Property
1-(2,5-
Dichlorophenyl)pip
erazine (2,5-DCPP)

1-(2,3-
Dichlorophenyl)pip
erazine (2,3-DCPP)

1-(3-
Chlorophenyl)piper
azine (mCPP)

CAS No. 1013-27-0 41202-77-1 6640-24-0

Role
SAR Probe / Impurity

Standard

Drug Metabolite /

Precursor

Serotonin Agonist /

Metabolite

LogP (Predicted) ~3.1 ~3.1 ~2.5

Key Target 5-HT / D2 (Probe) D2 (Partial Agonist) 5-HT2C (Agonist)

Metabolic Site
C3 / C4 positions

open
C4 position open C4 position open

Handling and Stability
Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The free base is prone to

oxidation; conversion to the hydrochloride salt is recommended for long-term storage.
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Solubility:

Free Base: Soluble in DCM, DMSO, Methanol. Insoluble in water.

HCl Salt: Soluble in Water, DMSO.

Safety: Irritant. Wear standard PPE (gloves, goggles). Avoid inhalation of dusts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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